![molecular formula C16H14N2O6 B5879568 {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid](/img/structure/B5879568.png)
{4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid
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Overview
Description
{4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid, also known as MNPA, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. MNPA is a non-steroidal anti-inflammatory drug (NSAID) that has been found to have anti-inflammatory, analgesic, and antipyretic properties. In
Mechanism of Action
{4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX-2, which is responsible for the production of prostaglandins that mediate pain and inflammation. This compound also inhibits the activity of iNOS, which produces nitric oxide that contributes to inflammation. This compound's antipyretic effects are due to its ability to inhibit the production of prostaglandins in the hypothalamus, which regulates body temperature.
Biochemical and Physiological Effects:
This compound has been found to reduce inflammation, pain, and fever in animal models. This compound also has a protective effect on the liver and kidney, reducing the risk of toxicity associated with NSAIDs. This compound has been found to have low toxicity and is well-tolerated in animals.
Advantages and Limitations for Lab Experiments
{4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid has advantages in lab experiments due to its stability, low toxicity, and well-characterized mechanism of action. However, this compound's solubility in water is limited, which may affect its efficacy in certain experiments. This compound's anti-inflammatory and analgesic effects may also vary depending on the animal model used.
Future Directions
Future research on {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid could focus on its potential therapeutic applications in other diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound's anti-cancer properties could also be further explored, particularly in combination with other chemotherapeutic agents. This compound's mechanism of action could also be further elucidated, particularly in its effects on the immune system. Additionally, the development of this compound analogs with improved solubility and efficacy could be explored.
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications in various diseases. Its anti-inflammatory, analgesic, and antipyretic properties, low toxicity, and well-characterized mechanism of action make it an attractive candidate for further research. Future research could focus on exploring this compound's potential in other diseases, its mechanism of action, and the development of improved analogs.
Synthesis Methods
The synthesis of {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid involves the reaction between 4-methoxy-3-nitrobenzoic acid and 4-aminophenylacetic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as N-hydroxybenzotriazole (HOBt). The reaction results in the formation of this compound, which can be purified through crystallization or column chromatography.
Scientific Research Applications
{4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid has been studied for its potential therapeutic applications in various diseases such as osteoarthritis, rheumatoid arthritis, and cancer. This compound has been found to inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. This compound has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
2-[4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O6/c1-24-14-7-4-11(9-13(14)18(22)23)16(21)17-12-5-2-10(3-6-12)8-15(19)20/h2-7,9H,8H2,1H3,(H,17,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDBCXCKLEZLHTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)CC(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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